Cas no 2413900-67-9 (Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2413900-67-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5674680
• PubChem ID: 165768413
• Update Time: 2025-06-13

Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26665977
• 2413900-67-9
• tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-7-6-13(18)11-5-4-10(9-17)8-12(11)16/h4-5,8,17H,6-7,9H2,1-3H3
• InChI Key： JLCVLCZRXQEKHS-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(CO)C=CC=2C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate

Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2413900-67-9): A Comprehensive Overview

Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2413900-67-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of quinolines and is characterized by its unique structural features, including a tert-butyl group, a hydroxymethyl group, and a ketone functionality. These structural elements contribute to its diverse chemical properties and biological activities.

The quinoline scaffold is well-known for its pharmacological significance, particularly in the development of drugs targeting various diseases. Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has been studied for its potential as an intermediate in the synthesis of bioactive molecules and as a lead compound for drug discovery. Recent research has highlighted its role in modulating specific biological pathways and its potential therapeutic applications.

One of the key areas of interest in the study of Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate is its antimicrobial properties. Several studies have demonstrated that this compound exhibits potent activity against a range of bacterial and fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate effectively inhibited the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. These findings suggest that this compound could be a valuable candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses antiproliferative effects on various cancer cell lines. A study published in the European Journal of Medicinal Chemistry found that Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These results highlight the potential of this compound as a lead molecule for the development of novel anticancer drugs.

The tert-butyl group in Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate plays a crucial role in enhancing the stability and solubility of the molecule. This group provides steric protection to the quinoline core, which can improve the compound's pharmacokinetic properties. The presence of the tert-butyl group also influences the electronic properties of the molecule, potentially affecting its interactions with biological targets.

The hydroxymethyl group is another important functional group in this compound. This group can participate in hydrogen bonding and other non-covalent interactions with biological macromolecules, which can enhance the binding affinity and selectivity of the molecule. The hydroxymethyl group can also serve as a site for further chemical modification, allowing for the synthesis of derivatives with improved biological activities.

The ketone functionality in Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate is another key structural element that contributes to its biological activities. Ketones are known to form hydrogen bonds with amino acid residues in protein binding sites, which can enhance the binding affinity and stability of protein-ligand complexes. The ketone group can also undergo various chemical reactions, such as nucleophilic addition and condensation reactions, which can be exploited for synthetic purposes.

Recent advances in computational chemistry have provided valuable insights into the molecular dynamics and binding mechanisms of Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity and selectivity. For example, a study published in the Journal of Chemical Information and Modeling used molecular dynamics simulations to investigate the binding mode of Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate to a target protein involved in cancer cell proliferation. The results showed that this compound forms stable hydrogen bonds with key residues in the active site of the protein.

In conclusion, Tert-butyl 7-(hydroxymethyl)-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2413900-67-9) is a versatile organic compound with significant potential applications in pharmaceutical and chemical research. Its unique structural features make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its importance in modern medicinal chemistry.